Cas no 129623-01-4 (L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-)

• Product name: L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-
• CAS No: 129623-01-4
• MF: C₆₉H₉₁N₁₅O₁₆
• MW: 1386.55174
• CID: 191204
• PubChem ID: 16130972

L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl-
• 3-Bromocytisine
• GR 82334
• L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenyl...
• L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-m
• 1,7-Diazaspiro[4.4]nonane, physalemin deriv.
• Physalemin,9-deglycine-10-[(5S)-6-oxo-L-a-(2-methylpropyl)-1,7-diazaspiro[4.4]nonane-7-aceticacid]-11-L-tryptophanamide-
• pglu-ala-asp-pro-asn-lys-phe-tyr-pro(spiro-γ-lactam-leu-trp-nh2
• [[(S,S)PRO-LEU(SPIRO-GAMMA-LACTAM)]9,10, TRP11]PHYSALAEMIN (1-11)
• PGLU-ALA-ASP-PRO-ASN-LYS-PHE-TYR-PRO(SPIRO-GAMMA-LACTAM)-LEU-TRP-NH2
• SCHEMBL7945525
• Physalemin, 9-deglycine-10-((5S)-6-oxo-L-alpha-(2-methylpropyl)-1,7-diazaspiro(4.4)nonane-7-acetic acid)-11-L-tryptophanamide-
• pGlu-Ala-Asp-Pro-Asn-Lys-Phe-Tyr-Pro(spiro-gamma-lactam-Leu-Trp-NH2
• 129623-01-4
• XADPNKFYXL W
• DTXSID10156209
• gr82334
• MFCD00214619
• Physalaemin(1-11), D-pro(9)(spiro-gamma-lactam)leu(10)-trp(11)-
• GR 82334, >=95%
• AKOS024456738
• DA-53693
• GR-82334
• DTXCID4078700

• Inchi： InChI=1S/C69H91N15O16/c1-38(2)31-54(65(97)77-48(58(72)90)34-42-37-73-45-16-8-7-15-44(42)45)83-30-26-69(68(83)100)25-12-29-84(69)67(99)51(33-41-19-21-43(85)22-20-41)81-62(94)49(32-40-13-5-4-6-14-40)78-61(93)46(17-9-10-27-70)76-63(95)50(35-55(71)86)79-64(96)53-18-11-28-82(53)66(98)52(36-57(88)89)80-59(91)39(3)74-60(92)47-23-24-56(87)75-47/h4-8,13-16,19-22,37-39,46-54,73,85H,9-12,17-18,23-36,70H2,1-3H3,(H2,71,86)(H2,72,90)(H,74,92)(H,75,87)(H,76,95)(H,77,97)(H,78,93)(H,79,96)(H,80,91)(H,81,94)(H,88,89)/t39-,46-,47-,48-,49-,50-,51-,52-,53-,54-,69-/m0/s1
• InChI Key： KWECNVXXONDEKG-JTCMYMKESA-N
• SMILES： NCCCC[C@@H](C(N[C@H](C(N[C@H](C(N1CCC[C@]21CCN([C@H](C(N[C@@H](CC1=CNC3=CC=CC=C13)C(=O)N)=O)CC(C)C)C2=O)=O)CC1C=CC(O)=CC=1)=O)CC1C=CC=CC=1)=O)NC([C@@H](NC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC([C@@H]1CCC(=O)N1)=O)C)=O)CC(=O)O)=O)=O)CC(=O)N)=O

Computed Properties

• Exact Mass: 1385.68000
• Monoisotopic Mass: 1385.676822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 100
• Rotatable Bond Count: 34
• Complexity: 2980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 479

Experimental Properties

• PSA: 479.25000
• LogP: 3.53680

L-Tryptophanamide,5-oxo-L-prolyl-L-alanyl-L-a-aspartyl-L-prolyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-tyrosyl-(aS,5S)-a-(2-methylpropyl)-6-oxo-1,7-diazaspiro[4.4]nonane-7-acetyl- Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25